Cas no 946206-92-4 (6-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione)
6-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 6-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione
- F5004-0100
- 946206-92-4
- VU0628179-1
- CCG-340086
- 6-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-dimethylthieno[2,3-d]pyrimidine-2,4-dione
- AKOS005635830
- 6-(4-(furan-2-carbonyl)piperazine-1-carbonyl)-1,3-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
- Z818806862
-
- Inchi: 1S/C18H18N4O5S/c1-19-14(23)11-10-13(28-17(11)20(2)18(19)26)16(25)22-7-5-21(6-8-22)15(24)12-4-3-9-27-12/h3-4,9-10H,5-8H2,1-2H3
- InChI Key: UWCULQABJJFNOT-UHFFFAOYSA-N
- SMILES: S1C2=C(C(N(C)C(N2C)=O)=O)C=C1C(N1CCN(C(C2=CC=CO2)=O)CC1)=O
Computed Properties
- Exact Mass: 402.09979086g/mol
- Monoisotopic Mass: 402.09979086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 123Ų
6-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5004-0100-2μmol |
6-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946206-92-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0100-5μmol |
6-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946206-92-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0100-10μmol |
6-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946206-92-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0100-20μmol |
6-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946206-92-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0100-1mg |
6-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946206-92-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0100-2mg |
6-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946206-92-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0100-3mg |
6-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946206-92-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0100-4mg |
6-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946206-92-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0100-5mg |
6-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946206-92-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5004-0100-10mg |
6-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione |
946206-92-4 | 10mg |
$79.0 | 2023-09-10 |
6-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
Additional information on 6-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione
Introduction to Compound with CAS No. 946206-92-4 and Its Applications in Modern Pharmaceutical Research
The compound with the CAS number 946206-92-4 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 6-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione, reflects its complex structural features and potential biological activities. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging role in the development of novel therapeutic agents.
At the core of this compound's structure lies a piperazine ring, which is a common pharmacophore in medicinal chemistry due to its ability to form stable hydrogen bonds and interact with biological targets. The presence of a furan-2-carbonyl group adds another layer of complexity, enhancing the molecule's potential to engage with various enzymes and receptors. The thieno[2,3-d]pyrimidine scaffold is particularly noteworthy, as it has been implicated in several pharmacologically active compounds that exhibit anti-inflammatory, anticancer, and antimicrobial properties.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the piperazine-1-carbonyl group necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making them more accessible for further investigation.
In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer and neurodegenerative disorders. The compound with CAS No. 946206-92-4 has shown promise in preclinical studies as a potential lead for the development of new drugs. Its ability to interact with key targets has been explored through both computational modeling and experimental validation.
One particularly exciting area of research involves the use of this compound as a scaffold for drug design. By modifying specific functional groups, researchers can fine-tune its biological activity to target specific diseases more effectively. For instance, studies have suggested that derivatives of this compound may have potent antitumor effects by inhibiting critical signaling pathways involved in cancer cell proliferation.
The thieno[2,3-d]pyrimidine moiety has also been a focal point in recent investigations. This scaffold is known for its ability to mimic natural nucleobases, allowing it to interact with DNA and RNA. Such interactions have been explored in the context of developing novel antiviral and anticancer agents. The compound's structural features make it a versatile platform for designing molecules that can disrupt viral replication or induce apoptosis in cancer cells.
Another significant aspect of this compound is its potential role in drug delivery systems. Researchers are exploring ways to incorporate it into nanoparticles or other delivery vehicles to enhance its bioavailability and target specificity. This approach could lead to more effective treatments with fewer side effects, as the drug could be delivered directly to the site of action.
The chemical stability of this compound is another critical factor that has been extensively studied. Ensuring that it remains stable under various conditions is essential for both storage and transportation. Recent studies have highlighted the importance of protecting groups in maintaining the integrity of sensitive functional groups during synthetic processes.
Furthermore, the environmental impact of synthesizing and handling this compound has been a consideration in recent research efforts. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in pharmaceutical research aimed at making drug development more sustainable.
In conclusion, the compound with CAS No. 946206-92-4 represents a fascinating example of how complex molecular structures can be leveraged for therapeutic purposes. Its unique combination of functional groups and scaffolds makes it a valuable tool for researchers exploring new treatments for various diseases. As our understanding of biological systems continues to grow, compounds like this one are likely to play an increasingly important role in the development of next-generation pharmaceuticals.
946206-92-4 (6-4-(furan-2-carbonyl)piperazine-1-carbonyl-1,3-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)